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Paeonolide Paeonolide Paeonolide is a glycoside.
Brand Name: Vulcanchem
CAS No.: 72520-92-4
VCID: VC0150436
InChI: InChI=1S/C20H28O12/c1-8(21)10-4-3-9(28-2)5-12(10)31-20-18(27)16(25)15(24)13(32-20)7-30-19-17(26)14(23)11(22)6-29-19/h3-5,11,13-20,22-27H,6-7H2,1-2H3/t11-,13+,14-,15+,16-,17+,18+,19-,20+/m0/s1
SMILES: CC(=O)C1=C(C=C(C=C1)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O
Molecular Formula: C20H28O12
Molecular Weight: 460.4 g/mol

Paeonolide

CAS No.: 72520-92-4

Reference Standards

VCID: VC0150436

Molecular Formula: C20H28O12

Molecular Weight: 460.4 g/mol

Paeonolide - 72520-92-4

CAS No. 72520-92-4
Product Name Paeonolide
Molecular Formula C20H28O12
Molecular Weight 460.4 g/mol
IUPAC Name 1-[4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyphenyl]ethanone
Standard InChI InChI=1S/C20H28O12/c1-8(21)10-4-3-9(28-2)5-12(10)31-20-18(27)16(25)15(24)13(32-20)7-30-19-17(26)14(23)11(22)6-29-19/h3-5,11,13-20,22-27H,6-7H2,1-2H3/t11-,13+,14-,15+,16-,17+,18+,19-,20+/m0/s1
Standard InChIKey IDZZECHGWAZTIB-NYBIBFQCSA-N
Isomeric SMILES CC(=O)C1=C(C=C(C=C1)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@H](CO3)O)O)O)O)O)O
SMILES CC(=O)C1=C(C=C(C=C1)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O
Canonical SMILES CC(=O)C1=C(C=C(C=C1)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O
Description Paeonolide is a glycoside.
PubChem Compound 442923
Last Modified Nov 11 2021
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